Glycerol 1-Acetate (Technical grade, ~50per cent)(1-Monoacetin)

• CAS No.: 106-61-6
• Product Name: Glycerol 1-Acetate (Technical grade, ~50per cent)(1-Monoacetin)
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• IUPAC Name: [(2S)-2,3-dihydroxypropyl] acetate
• Standard InChI: InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3/t5-/m0/s1
• Standard InChIKey: KMZHZAAOEWVPSE-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)OC[C@H](CO)O
• Impurities: OFTEN CONTAMINATED WITH GLYCERIN.
• SMILES: CC(=O)OCC(CO)O
• Canonical SMILES: CC(=O)OCC(CO)O
• Boiling Point: 316 °F at 16.5 mm Hg (NTP, 1992); 129-131 °C @ 3 MM HG
• Colorform: COLORLESS LIQUID; COMMERCIAL PRODUCT IS PALE YELLOW; Thick liquid
• Density: 1.206 at 68 °F (NTP, 1992); 1.206 @ 20 °C/4 °C
• Flash Point: greater than 201.2 °F (NTP, 1992)
• Melting Point: FP: -78 °C
• Physical Description: Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992); Liquid
• Description: (R)-Glycerol 1-acetate, also known as 1-monoacetylglycerol or alpha-monoacetin, belongs to the class of organic compounds known as 1-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 1-position (R)-Glycerol 1-acetate is soluble (in water) and a very weakly acidic compound (based on its pKa).
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); SOL IN WATER, ALCOHOL, SLIGHTLY IN ETHER; INSOL IN BENZENE
• Synonyms: (±)-2,3-Dihydroxypropyl Acetate; 2,3-Dihydroxypropyl Acetate; Glycerine 1-Acetate; Glycerol 1-Monoacetate; Glycerol α-Monoacetate; Glyceryl 1-Monoacetate; NSC 35010; α-Monoacetin
• Vapor Pressure: 3 mm Hg at 266 °F (NTP, 1992); 3 MM HG @ 130 °C
• PubChem Compound: 6993818
• Last Modified: Nov 11 2021